6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-pyrrolidin-1-yl-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C14H16N4OS/c19-14(15-9-11-4-3-7-20-11)12-8-13(17-10-16-12)18-5-1-2-6-18/h3-4,7-8,10H,1-2,5-6,9H2,(H,15,19)
• InChI Key: XWVRRBFOTUHOAT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have potential therapeutic effects in treating various diseases, including diabetes, obesity, and cancer.

Scientific Research Applications

Antiviral Agents

Pyrimidine derivatives, specifically pyrimidine thioglycoside analogs, have been synthesized and evaluated for their antiviral activities against SARS-CoV-2 and Avian Influenza H5N1 virus strains. Some of these compounds have shown interesting activity, suggesting the potential of pyrimidine derivatives in developing antiviral therapeutics (Abu-Zaied et al., 2021).

Antimicrobial Activity

Research has also focused on synthesizing novel pyrimidine derivatives to explore their antimicrobial properties. Thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives have been created and screened for in vitro antimicrobial activities, highlighting the chemical versatility and potential of pyrimidine derivatives in addressing antibiotic resistance (Gad-Elkareem et al., 2011).

Anticancer Activity

Additionally, some pyrimidine derivatives have been synthesized with the aim of evaluating their anticancer properties. These compounds have been tested against various cancer cell lines, with some showing promising results that could lead to the development of new anticancer agents (Rahmouni et al., 2016).